Cas no 65269-18-3 (Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate)
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and methoxy substituents, enhance reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ethyl ester group provides additional functionalization opportunities through hydrolysis or transesterification. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in multistep synthetic routes. Its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents, underscores its importance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
65269-18-3 structure
Product Name:Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate
CAS No:65269-18-3
MF:C8H9ClN2O3
MW:216.6216609478
MDL:MFCD12923009
CID:499640
Update Time:2025-06-08
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylicacid, 4-chloro-2-methoxy-, ethyl ester
- RANJBBCBOFEEHM-UHFFFAOYSA-N
- RP27003
- VP50385
- AX8212186
- AB0026073
- ST2412996
- W7662
-
- MDL： MFCD12923009
- Inchi： 1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(13-2)11-6(5)9/h4H,3H2,1-2H3
- InChI Key： RANJBBCBOFEEHM-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(N=1)OC)C(=O)OCC
Computed Properties
- Exact Mass: 216.03000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Topological Polar Surface Area: 61.3
Experimental Properties
- Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 61.31000
- LogP: 1.31530
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 093126-250mg |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | 95% | 250mg |
￡58.00 | 2022-02-28 | |
| Fluorochem | 093126-1g |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | 95% | 1g |
￡145.00 | 2022-02-28 | |
| Fluorochem | 093126-5g |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | 95% | 5g |
￡362.00 | 2022-02-28 | |
| abcr | AB438321-250 mg |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate; . |
65269-18-3 | 250mg |
€98.30 | 2023-04-23 | ||
| abcr | AB438321-1 g |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate; . |
65269-18-3 | 1g |
€177.20 | 2023-04-23 | ||
| abcr | AB438321-5 g |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate; . |
65269-18-3 | 5g |
€515.50 | 2023-04-23 | ||
| Chemenu | CM164846-1g |
ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | 96% | 1g |
$82 | 2023-02-17 | |
| Chemenu | CM164846-5g |
ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | 96% | 5g |
$328 | 2023-02-17 | |
| ChemScence | CS-W022686-250mg |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | ≥97.0% | 250mg |
$24.0 | 2022-04-26 | |
| ChemScence | CS-W022686-1g |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate |
65269-18-3 | ≥97.0% | 1g |
$76.0 | 2022-04-26 |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
65269-18-3 (Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate) Related Products
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- 2134-36-3(Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate)
- 79614-52-1(ethyl 4-chloro-2-ethoxypyrimidine-5-carboxylate)
- 87600-71-3(Methyl 4,6-dichloropyrimidine-5-carboxylate)
- 87848-14-4(5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester)
- 87600-72-4(Ethyl 4,6-dichloropyrimidine-5-carboxylate)
- 3177-20-6(methyl 2,4-dichloropyrimidine-5-carboxylate)
- 51940-64-8(ethyl 2,4-dichloropyrimidine-5-carboxylate)
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